Cas no 1807211-66-0 (Methyl 5-bromo-2-methyl-4-nitrophenylacetate)

• Product Name: Methyl 5-bromo-2-methyl-4-nitrophenylacetate
• CAS No: 1807211-66-0
• MF: C₁₀H₁₀BrNO₄
• MW: 288.094702243805
• CID: 4976618
• Update Time: 2025-07-22

Methyl 5-bromo-2-methyl-4-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-2-methyl-4-nitrophenylacetate

• Inchi： 1S/C10H10BrNO4/c1-6-3-9(12(14)15)8(11)4-7(6)5-10(13)16-2/h3-4H,5H2,1-2H3
• InChI Key： SRCYDJCGPZBUTC-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C)=C(C=1)CC(=O)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 2.6
• Topological Polar Surface Area: 72.1

Additional information on Methyl 5-bromo-2-methyl-4-nitrophenylacetate

Methyl 5-bromo-2-methyl-4-nitrophenylacetate: A Comprehensive Overview

Methyl 5-bromo-2-methyl-4-nitrophenylacetate, identified by the CAS registry number 1807211-66-0, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention in recent years due to its potential in drug development, advanced materials synthesis, and environmental chemistry studies.

The molecular structure of Methyl 5-bromo-2-methyl-4-nitrophenylacetate comprises a phenyl ring substituted with a methyl group at position 2, a bromine atom at position 5, and a nitro group at position 4. The acetate ester group attached to the phenyl ring further enhances its reactivity and functional versatility. This arrangement of substituents imparts the compound with distinct electronic and steric properties, making it an ideal candidate for various chemical transformations.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Methyl 5-bromo-2-methyl-4-nitrophenylacetate. Researchers have employed novel catalytic systems and optimized reaction conditions to achieve high yields and purity levels. For instance, studies published in leading journals such as Journal of Organic Chemistry and Chemical Communications have highlighted the use of palladium-catalyzed cross-coupling reactions to construct the phenyl ring with precise substitution patterns.

In terms of applications, Methyl 5-bromo-2-methyl-4-nitrophenylacetate has found utility in drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders. The bromine and nitro groups serve as valuable handles for further functionalization, enabling the creation of bioactive molecules with tailored pharmacokinetic profiles. Additionally, this compound has been explored as a precursor for advanced materials such as organic semiconductors and stimuli-responsive polymers.

Recent studies have also focused on the environmental fate and degradation pathways of Methyl 5-bromo-2-methyl-4-nitrophenylacetate. Understanding its persistence in different environmental matrices is crucial for assessing its potential ecological impact. Research conducted by environmental chemists has revealed that the compound undergoes rapid hydrolysis under alkaline conditions, leading to the formation of less hazardous byproducts.

In conclusion, Methyl 5-bromo-2-methyl-4-nitrophenylacetate, with its unique structural features and versatile reactivity, continues to be a focal point in contemporary chemical research. Its applications span across multiple disciplines, underscoring its importance as a valuable building block in modern chemistry.